2-[8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-[(4-fluorophenyl)methyl]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide

• IUPAC Name: 2-[8-(3,5-dimethylpyrazol-1-yl)-7-[(4-fluorophenyl)methyl]-3-methyl-2,6-dioxopurin-1-yl]acetamide
• InChI: InChI=1S/C20H20FN7O3/c1-11-8-12(2)28(24-11)19-23-17-16(26(19)9-13-4-6-14(21)7-5-13)18(30)27(10-15(22)29)20(31)25(17)3/h4-8H,9-10H2,1-3H3,(H2,22,29)
• InChI Key: DEOKXGVWRVRISQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CC4=CC=C(C=C4)F)C(=O)N(C(=O)N3C)CC(=O)N)C
• Molecular Formula: C20H20FN7O3
• Molecular Weight: 425.4 g/mol

Description

2-[8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-[(4-fluorophenyl)methyl]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide is a useful research compound. Its molecular formula is C20H20FN7O3 and its molecular weight is 425.424. The purity is usually 95%.
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Scientific Research Applications

Potential Scientific Research Applications

1. Antipsychotic Agents Research

Research on compounds with structures similar to 2-[8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-[(4-fluorophenyl)methyl]-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl]acetamide has indicated potential antipsychotic properties. These compounds do not interact with dopamine receptors like conventional antipsychotics, suggesting a novel mechanism of action that could be beneficial for patients who do not respond well to existing treatments (Wise et al., 1987).

2. Adenosine Receptor Antagonism

Compounds with a similar structural framework have been identified as selective antagonists of the A2B adenosine receptor. The development and characterization of these ligands are crucial for understanding the role of adenosine receptors in various physiological and pathological processes, including inflammation and cancer (Baraldi et al., 2004).

3. Anti-inflammatory Activity

Research on related pyrazole-acetamide derivatives has demonstrated significant anti-inflammatory activity. These findings suggest potential applications in developing new anti-inflammatory drugs, which could offer alternative treatments for diseases with an inflammatory component (Sunder & Maleraju, 2013).

4. Coordination Complexes and Antioxidant Activity

Studies on pyrazole-acetamide derivatives used in the synthesis of metal coordination complexes have shown that these compounds exhibit significant antioxidant activity. Such research could lead to the development of novel antioxidants, which are essential for protecting cells from oxidative stress-related damage (Chkirate et al., 2019).